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Compound of Interest

Tert-butyl 4-
Compound Name: (chlorosulfonyl)piperazine-1-
carboxylate
Cat. No.: B186964
\ v

Disclaimer: This document has been compiled based on the safety data available for the
closely related analogue, tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate. A specific Safety
Data Sheet (SDS) for tert-butyl 4-(chlorosulfonyl)piperazine-1-carboxylate was not publicly
available at the time of writing. The primary reactive group, the sulfonyl chloride, is the main
determinant of the hazardous properties in this class of compounds. Therefore, the safety
information presented here is considered a close and relevant approximation for handling and
safety procedures. Researchers and scientists must exercise caution and handle the
compound as if it possesses the hazards outlined below.

This guide is intended for researchers, scientists, and drug development professionals. It
provides a comprehensive overview of the known hazards, handling procedures, and
emergency responses associated with tert-butyl 4-(chlorosulfonyl)piperazine-1-
carboxylate, based on the available data for its piperidine analogue.

Hazard Identification and Classification

The primary hazard associated with this compound is its corrosive nature. Based on
aggregated data from the European Chemicals Agency (ECHA), the piperidine analogue is
classified as a skin corrosive, Category 1B.[1] This classification indicates that the substance
will cause severe skin burns and eye damage upon contact.[1][2]
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Globally Harmonized System (GHS) Classification

The following table summarizes the GHS classification.

Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B
burns and eye damage

Contact with water liberates

toxic gas

Data derived from the piperidine analogue.

GHS Label Elements

The following pictograms, signal word, and precautionary statements are associated with the
GHS classification.

Pictogram Signal Word

walt text Danger

Precautionary Statements:[1]

A comprehensive list of precautionary statements is provided in the table below.
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Code Statement
Do not breathe
P260 .
dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.
280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Rinse mouth. Do NOT induce
P301+P330+P331 N
vomiting.
IF ON SKIN (or hair): Take off immediately all
P302+P361+P354 contaminated clothing. Immediately rinse with
water for several minutes.
IF INHALED: Remove person to fresh air and
P304+P340 _
keep comfortable for breathing.
IF IN EYES: Immediately rinse with water for
P305+P354+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
P316 Get emergency medical help immediately.
321 Specific treatment (see supplemental first aid
instruction on this label).
P363 Wash contaminated clothing before reuse.
P405 Store locked up.
Dispose of contents/container to an approved
P501

waste disposal plant.

Physical and Chemical Properties

Limited quantitative data is available for the target compound. The table below lists basic

physical and chemical properties for the piperidine analogue.
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Property Value

Molecular Formula C10H18CINO4S
Molecular Weight 283.77 g/mol [1]
Melting Point 82.0°C to 85.0°C[2]
Appearance White solid[2]

Data for the piperidine analogue.

Experimental Protocols

The hazard classifications are determined by standardized experimental protocols. The
following are representative methodologies for assessing the key hazards of this compound.

Skin Corrosion/irritation Assessment (OECD TG 431: In
Vitro Skin Corrosion)

This test determines the corrosive potential of a chemical by measuring its effect on a
reconstituted human epidermis model.

Methodology:

o Test System: A reconstituted human epidermis model, which consists of normal, human-
derived epidermal keratinocytes cultured to form a multi-layered, highly differentiated model
of the human epidermis.

o Procedure: A small amount of the test chemical is applied topically to the skin tissue model.

o Exposure: The chemical is left in contact with the tissue for specific time points (e.g., 3
minutes and 1 hour).

 Viability Assessment: After exposure, the tissue is rinsed, and cell viability is measured using
a colorimetric assay (e.g., MTT assay). The MTT assay measures the activity of
mitochondrial reductase enzymes, which is an indicator of cell viability.
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 Classification: The chemical is classified as corrosive (Category 1) if the cell viability is below
a certain threshold after the specified exposure times. Sub-categorization into 1A, 1B, or 1C
is based on the exposure time required to reduce cell viability.

Handling and Storage

Proper handling and storage are critical to minimize risk.

Personal Protective Equipment (PPE)

A diagram illustrating the required PPE is provided below.

Researcher

Required P:ersonal Protecml/e Equipment
I 1

Chemical Safety Goggles Chemical-Resistant Gloves

(EN 166 or equivalent) (.., Nitrile, Neoprene) Lab Coat / Chemical-Resistant Apron Use in a Fume Hood

Click to download full resolution via product page

Caption: Required PPE for handling the compound.

Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep away from
incompatible materials such as strong oxidizing agents, acids, and water. The compound is
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moisture-sensitive and reacts with water, potentially liberating toxic gas.[2]

Emergency Procedures

A logical workflow for emergency response is outlined below.

Skin Contact

Immediately remove o Rinse skin with | Call a physician
Skin contaminated clothing. " | plenty of water/shower. | immediately.

Eye Contact

Eyes Rinse cautiously with » | Remove contact lenses, Call an ophthalmologist
Exposure Event . > . ;
water for several minutes. if present and easy to do. immediately.

Ingestion

\

Ingestion

Call a physician
immediately.

Rinse mouth. | Do NOT induce vomiting. >

Click to download full resolution via product page

Caption: Emergency response workflow for exposure events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Safety Guide: Tert-butyl 4-
(chlorosulfonyl)piperazine-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186964+#tert-butyl-4-chlorosulfonyl-piperazine-1-
carboxylate-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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